Cas no 1021216-64-7 (N-[(4-chlorophenyl)methyl]-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide)

• Product Name: N-[(4-chlorophenyl)methyl]-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide
• CAS No: 1021216-64-7
• MF: C₂₁H₁₇ClN₄OS
• MW: 408.903881788254
• CID: 5381941
• Update Time: 2025-05-20

N-[(4-chlorophenyl)methyl]-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetamide
• Acetamide, N-[(4-chlorophenyl)methyl]-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]-
• N-[(4-chlorophenyl)methyl]-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C21H17ClN4OS/c22-17-8-6-15(7-9-17)13-24-20(27)14-28-21-19-12-18(16-4-2-1-3-5-16)25-26(19)11-10-23-21/h1-12H,13-14H2,(H,24,27)
• InChI Key： GZRPSQNNSXPSTP-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[(4-chlorophenyl)methyl]-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

Latest Research Briefing on N-[(4-chlorophenyl)methyl]-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide (CAS: 1021216-64-7)

In recent years, the compound N-[(4-chlorophenyl)methyl]-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide (CAS: 1021216-64-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core and sulfanylacetamide side chain, has shown promising potential as a modulator of various biological targets. The following briefing synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of N-[(4-chlorophenyl)methyl]-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide involves a multi-step process that includes the formation of the pyrazolo[1,5-a]pyrazine scaffold, followed by the introduction of the sulfanylacetamide moiety. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the 4-chlorophenyl and phenyl substituents, contribute to its stability and bioavailability, which are critical for in vivo applications.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinases and receptors implicated in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target the JAK-STAT signaling pathway, which plays a pivotal role in immune regulation and cancer progression. In vitro assays demonstrate that N-[(4-chlorophenyl)methyl]-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide effectively suppresses cytokine-induced phosphorylation of STAT3, a key transcription factor in tumorigenesis. These findings suggest its potential as a therapeutic agent for diseases such as rheumatoid arthritis and certain cancers.

In preclinical models, the compound has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a half-life conducive to once-daily dosing. Toxicity studies indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses. However, further investigations are required to assess its long-term safety and efficacy in human clinical trials. Researchers are also exploring its potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, N-[(4-chlorophenyl)methyl]-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide represents a promising candidate for the development of novel therapeutics targeting inflammatory and oncogenic pathways. Its unique chemical structure and robust biological activity underscore its potential in medicinal chemistry. Future research should focus on advancing this compound through clinical trials and expanding its applications to other disease areas. The ongoing studies and optimizations highlight the dynamic nature of this field and the continuous pursuit of innovative treatments.